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Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of SURFONIC JL-80X, a nonionic surfactant
utilized across various industrial and scientific applications. This document outlines its chemical
structure, physicochemical properties, and the synthetic pathway, offering a valuable resource
for professionals in research and development.

Core Chemical Identity

SURFONIC JL-80X is identified as an alkoxylated linear alcohol, a class of nonionic surfactants
known for their excellent detergency and wetting properties.[1][2] Its unique composition allows
it to be water-soluble and biodegradable.[1] A key characteristic of SURFONIC JL-80X is its
special structure that prevents the formation of a gel phase in aqueous solutions, a common
issue with other alcohol ethoxylates.[3]

Molecular Structure

The fundamental structure of SURFONIC JL-80X consists of a hydrophobic linear aliphatic
alcohol backbone and a hydrophilic polyalkylene oxide chain. The synthesis involves the
reaction of a C10-C12 linear primary alcohol with both ethylene oxide (EO) and propylene
oxide (PO) units.[2][4] This process of alkoxylation results in a molecule with both hydrophilic
and lipophilic characteristics, enabling it to reduce surface tension at interfaces.

The general chemical structure can be represented as:
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R-O-(PO)x-(EO)n-H

Where:

R represents the C10-C12 alkyl chain.

PO represents a propylene oxide unit.

EO represents an ethylene oxide unit.

x and n are the average number of moles of propylene oxide and ethylene oxide,
respectively.

While one source indicates a molecular formula of CL6H31NOS, suggesting the presence of
sulfur and nitrogen containing stabilizers, the primary functional component is the alkoxylated
alcohol.[4] The exact stereochemistry and block arrangement of the EO and PO units are
proprietary.[4]

A representative chemical structure of SURFONIC JL-80X.

Physicochemical Properties

The physicochemical properties of SURFONIC JL-80X are summarized in the tables below,
providing key data for formulation and application development.

Physical Properties
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Property

Value

Test Method

Clear, substantially free of

Appearance (25°C) suspended matter ST-30.1

Cloud Point (1% aqueous) 57 -62°C ST-9.1[1][4]

Pour Point -5°C ASTM D97[1][4]

Density (25°C) 1.0037 g/mL ASTM D4052[1][4]

Viscosity (25°C) 51 cSt ASTM D445[1][4]

Flash Point (COC) 190 °C

Water Content 0.5 wt% max ST-31.53

pH (1% solution) 6.5-75 ST-31.36,C
Performance Metrics

Property Value Conditions

(H::j;phile-upophile Balance 131 RG]

Hydroxyl Number 97 mg KOH/g Theoretical[1][4]

Surface Tension

29.2 dynes/cm

0.1% solution at 25°C[1][4]

Draves Wetting Time

4.8 seconds

0.1% solution, 3.0g hook[1][4]

Ross-Miles Foam Height

Initial: 75 mm, After 5 min: 70

mm

0.1% solution at 120°F[1][4]

Synthesis Overview and Experimental Protocols
Synthesis of SURFONIC JL-80X

The synthesis of SURFONIC JL-80X is achieved through a process known as alkoxylation.[4]

This involves the reaction of a linear primary alcohol (C10-C12) with ethylene oxide and

propylene oxide.[4]
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Experimental Protocol: Alkoxylation

o Catalyst Introduction: The reaction is typically carried out under catalytic conditions, often
using an alkaline catalyst such as potassium hydroxide (KOH).[4]

¢ Reaction Conditions: The linear alcohol is reacted with ethylene oxide and propylene oxide
at elevated temperatures and pressures.[6] Precise control of these parameters is crucial to
ensure a uniform distribution of the EO and PO units and to achieve the target hydroxyl
number of 97 mg KOH/g.[4]

« Purification: Following the reaction, the product is purified to reduce the water content to
<0.5%.[4]

o Neutralization: The final step involves neutralization to a pH range of 6.5-7.5.[4]

A simplified workflow for the synthesis of SURFONIC JL-80X.

Cited Test Methodologies

The quantitative data presented in this guide are based on standardized test methods. For
detailed experimental protocols, researchers should refer to the specific ASTM and other
standard procedures cited in the tables. These documents provide comprehensive instructions
for determining the physicochemical properties of surfactants like SURFONIC JL-80X. Methods
of Test are also available from the manufacturer, Huntsman Corporation, upon request.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SURFONIC JL-80X: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166411#what-is-surfonic-jl-80x-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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